Journal Name:Journal of Chemistry
Journal ISSN:2090-9063
IF:3.241
Journal Website:http://www.hindawi.com/journals/jchem/
Year of Origin:0
Publisher:Hindawi Publishing Corporation
Number of Articles Per Year:226
Publishing Cycle:
OA or Not:Yes
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.envres.2023.116699
For a long time, the well-known Gram-positive bacterium Bacillus thuringiensis (Bt) has been extensively studied and developed as a biological insecticide for Lepidoptera and Coleoptera pests due to its ability to secrete a large number of specific insecticidal proteins. In recent years, studies have found that Bt strains can also potentially biodegrade residual pollutants in the environment. Many researchers have isolated Bt strains from multiple sites polluted by exogenous compounds and characterized and identified their xenobiotic-degrading potential. Furthermore, its pathway for degradation was also investigated at molecular level, and a number of major genes/enzymes responsible for degradation have been explored. At present, a variety of xenobiotics involved in degradation in Bt have been reported, including inorganic pollutants (used in the field of heavy metal biosorption and recovery and precious metal recovery and regeneration), pesticides (chlorpyrifos, cypermethrin, 2,2-dichloropropionic acid, etc.), organic tin, petroleum and polycyclic aromatic hydrocarbons, reactive dyes (congo red, methyl orange, methyl blue, etc.), and ibuprofen, among others. In this paper, the biodegrading ability of Bt is reviewed according to the categories of related pollutants, so as to emphasize that Bt is a powerful agent for removing environmental pollutants.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.envres.2023.116745
The activation of persulfate technology using carbon-based materials doped with heteroatoms has been extensively researched for the elimination of refractory pollutants in wastewater. In this study, metal-organic frameworks were utilized as precursors to synthesize P, N dual-doped carbon material (PNC), which was employed to activate peroxymonosulfate (PMS) for the degradation of tetracycline hydrochloride (TCH). The results demonstrated a 90.2% removal efficiency of total organic carbon within 60 min. The significant increase of surface defects on the nitrogen self-doped porous carbon materials anchored with phosphorus promoted the conversion of superoxide radical to singlet oxygen during PMS activation, which was identified as the key active species of PNC/PMS system. Additionally, the enhanced direct electron transfer also facilitated the degradation of TCH. Consequently, TCH was successfully degraded into nontoxic and harmless inorganic small molecules. The findings of this research provide valuable insights into improving the performance of heteroatom-doped carbon materials for pollutant degradation by activating PMS and transforming the non-radical pathway. The results highlight the potential of metal-organic frameworks derived heteroatoms dual-doped porous carbon catalysts for the development of advanced treatment technologies in wastewater treatment.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-27 , DOI:
10.1016/j.envres.2023.116761
Excessive nitrogen (N) fertilization in agroecological systems increases nitrous oxide (N2O) emissions. 3,4-dimethylpyrazole phosphate (DMPP) is used to mitigate N2O losses. The influence of DMPP efficiency on N2O mitigation was clearly affected by spatiotemporal heterogeneity. Using field and incubation experiments combined with metagenomic sequencing, we aimed to investigate DMPP efficiency and the underlying microbial mechanisms in dark-brown (Siping, SP), fluvo-aquic (Cangzhou, CZ; Xinxiang, XX), and red soil (Wenzhou, WZ) from diverse climatic zones. In the field experiments, the DMPP efficiency in N2O mitigation ranged from 51.6% to 89.9%, in the order of XX, CZ, SP, and WZ. The DMPP efficiency in the incubation experiments ranged from 58.3% to 93.9%, and the order of efficiency from the highest to lowest was the same as that of the field experiments. Soil organic matter, total N, pH, texture, and taxonomic and functional α-diversity were important soil environment and microbial factors for DMPP efficiency. DMPP significantly enriched ammonia-oxidizing archaea (AOA) and nitrite-oxidizing bacteria (NOB), which promoted N-cycling with low N2O emissions. Random forest (RF) and regression analyses found that an AOA (Nitrosocosmicus) and NOB (Nitrospina) demonstrated important and positive correlation with DMPP efficiency. Moreover, genes associated with carbohydrate metabolism were important for DMPP efficiency and could influenced N-cycling and DMPP metabolism. The similar DMPP efficiency indicated that the variation in DMPP efficiency was significantly due to soil physicochemical and microbial variations. In conclusion, filling the knowledge gap regarding the response of DMPP efficiency to abiotic and biotic factors could be beneficial in DMPP applications, and in adapting more efficient strategies to improve DMPP efficiency and mitigate N2O emissions in multiple regions.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.envres.2023.116732
Chinese rural domestic waste has increased considerably with the modernization of agriculture and urbanization. Pyrolysis gasification is a common high-temperature waste treatment method. However, this method is usually accompanied by a large amount of particle emission. In this study, a rural domestic waste pyrolysis gasification station in Gansu Province, Northwest China, was selected for research. The particle emission characteristics of this station were analyzed, and the results showed that the original particle removal technologies were inefficient in fine particles. Hence, a new method of fine particle treatment, i.e., Cloud-Air-Purifying (CAP) technology, was explored herein. In CAP, fine particles grow in size via heterogeneous condensation in a supersaturated water vapor environment and are then collected efficiently using a supergravity field. A laboratory-scale pyrolysis gasifier and CAP equipment were built. Moreover, the CAP removal efficiency for particles generated from four typical rural domestic waste categories was studied. The results showed that CAP technology considerably increased the efficiency of fine particle removal. However, the removal efficiency for particles released owing to the incineration of wood was only ∼75%. This was because the tar substances formed during wood pyrolysis were attached to the surface of escaping particles, which led to a decrease in their hydrophilicity and particle condensation growth. To address this issue, the improvement in particle hydrophilicity using different surfactants was studied via molecular dynamic simulations. When the increase in water molecule adsorption, surface polarity, and the solid–liquid interaction energy for different surfactants were compared, alkylphenol ethoxylate (OP10) proved to be the most effective surfactant. Finally, the improved CAP technology combined with OP10 was applied to the on-site pyrolysis gasification flue gas treatment. Long term monitoring of the proposed technology revealed that particle removal efficiency remained >94%, exhibiting excellent fine particle removal. The successful application of the proposed technology demonstrates its potential for further application.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-23 , DOI:
10.1016/j.envres.2023.116725
The objectives were to assess the role of soil organic matter on retaining plastic additives, Di(2-ethylhexyl) phthalate (DEHP), Bisphenol A (BPA) and Benzophenone (BP), to postulate the retention mechanisms and mobility in soil. Batch experiments were conducted for red yellow podzolic soil (OM) and soil subjected to high temperature oxidation at 600 °C for 2 h to remove total organic matter (OMR). Pristine soil, which contains organic matter abbreviated as OM (soil with organic matter) whereas total organic matter removed soil is abbreviated as OMR (organic matter removed soil). The pH edge and kinetic experiments were conducted with 20 g/L soil suspension spiked with 10 mg/L of each additive, whereas 1–20 mg/L concentration range was used in isotherm experiments and analyzed using high performance liquid chromatography. DEHP demonstrated the highest retention, 331 and 615.16 mg/kg in OM and OMR soils respectively, at pH 6.6. However, BPA and BP showed highest retentions of 132 and 128 mg/kg, respectively around pH 4.3 in pristine soil. DEHP interaction with soil OM indicated weak physical bonding whereas chemisorption to OMR soil. In the case of BPA, physisorption governed its interaction with both soil organic matter and mineral fraction. Nevertheless, BP demonstrated chemical interactions with OM and minerals. Desorption of DEHP was close to 100% however, BPA and BP were <15%. Overall, DEHP and BPA could be easily released into soil water and possibly be available for plant uptake while, BP is immobilized in soil.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.envres.2023.116708
Metal-organic frameworks (MOFs) offered excellent catalytic activity due to their superior porosity, and high densities of catalytic sites in remarkable specific surfaces. In this research, we prepared a magnetic nanocomposite based on MOF-5 which is one of the prominent and practical structures that have been reported in many applications, and investigated the advantages of it as a catalyst. The multi-functional catalyst was prepared in five steps including (1) preparation of cobalt ferrite nanoparticles (CoFe2O4), (2) surface modification of cobalt ferrite using tetraethyl orthosilicate, (3) surface functionalization using 3-aminopropyl triethoxysilane, (4) preparation of MOF-5, (5) preparation of CoFe2O4@SiO2–NH2@MOF-5 nanocomposite. The resulting catalyst was evaluated by FTIR, FESEM, EDX, XRD, and VSM analyses. The CoFe2O4@SiO2–NH2@MOF-5 nanocomposite was applied as a catalyst for the quinazoline derivatives' synthesis. Various products were prepared with significant yields (90–98%) in short reaction times (20–60 min) without difficult work-up. In addition, the magnetic behavior of the catalyst allows it to be collected and recycled by a magnet and applied for six consecutive cycles without significantly reducing its efficiency. Quinazoline derivatives showed significant biological activities so their antioxidant activity was between 23.7% and 88.9% and their antimicrobial activity was in contradiction of E. coli, S. enterica, L. monocytogenes, S. aureus, and E. faecalis.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.envres.2023.116714
Accurately measuring particulate matter emissions from biomass combustion is crucial for evaluating the performance of fuels, combustion appliances and flue gas cleaning methods. These measurements are essential for refining emission inventories for health risk assessments and environmental models and for defining pollution control strategies. However, as air quality standards become increasingly stringent and emission levels decrease, it is important to develop reliable, accurate measurement methods. This study presents a comprehensive evaluation of two particulate dilution systems, namely a full flow dilution (FFD) tunnel and a two-stage partial flow dilution system (porous tube diluter combined with ejector diluter, PTD + ED), for characterising the particle number size distribution from a wood pellet boiler. The maximum relative sampling errors due to not sampling isokinetically increase with particle size and dilution ratio (DR), but are less than 1% for particles smaller than 1 μm for both systems. The total particle number concentration with FFD is on average 35% lower than with PTD + ED, which suggests substantial particle loss during FFD. In addition with FFD, a strong negative correlation is observed between DR and the average particle size. On the other hand with PTD + ED, both the dilution air temperature and DR have no substantial influence on the particle number emissions. However, it is observed with both systems that the particle distribution is affected by coagulation, and this effect becomes more pronounced as dilution decreases. Overall, this work provides insights into the strengths and limitations of particulate dilution systems for accurately measuring emissions from biomass combustion, which can support the development of more reliable measurement methods and assist in implementing effective pollution control strategies.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.envres.2023.116655
The impact of biosynthesized zirconium nanoparticles originated from biological waste, blended in diesel fuel processed through bio-refining strategy and its combustion, emissions, and overall diesel engine performance towards safety has been examined. Different weight fractions of zirconia nanoparticles were combined with crude diesel at 10, 20, and 30 mg/L values. According to the engine tests, Zirconia (20 nm) added to pure diesel at a concentration of 30 parts per million incremented thermal efficiencies by 4.9% compared to regular diesel fuel. The average reduction in specific fuel consumption for clean diesel fuel when the engine was operating at full power was 2.9%, 3.9%, and 4.9%. Diesel smoke, hydrocarbon, CO, and NOx emissions were reduced by 13%, 20%, 25%, and 29%, respectively, when nano additives were used at a concentration of 30 ppm.Nanoparticles enhance fuel stability, overcome detonation difficulties, and avoid fouling spark plugs. The pressure within cylinder, the temperature, and the rate at which heat is released was improved when alumina nanoparticles were appended to diesel fuel. However, both the length of the combustion and further delay in ignition were cut down. The ideal concentration of zirconia nanoparticles for improving combustion, efficiency, and emissions along with safety attainment in an internal combustion engine is recorded at 30 ppm.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.envres.2023.116705
BackgroundHealth concerns about the potential impact of exposure to fluoride via drinking water (DW) on neuropsychological development include behavioral outcomes such as ADHD.ObjectiveWe aimed to examine the association between prenatal maternal urinary fluoride and symptoms associated with attention-deficit/hyperactivity disorder (ADHD) at the age of 8 and 11 years.MethodData from 255 to 236 mother-child pairs from the “Infancia y Medio Ambiente” (INMA) birth cohort (Gipuzkoa; Spain) with maternal urinary F adjusted for creatinine (MUFcr) during pregnancy (first and third trimester) and child assessments of ADHD-like symptoms reported by Conners' Rating Scales-Revised at age of 8 and 11 years was available. Clinical approach was also used: cut off criteria (T > 66). Multiple linear regression models were fitted when outcomes were analyzed as continuous, and logistic regression models when the outcomes were analyzed with a categorical clinical approach. Covariates related to maternal characteristics, birth outcomes, childhood, quality of family context and biomarkers of neuro-toxicants were used.ResultsNo association was found between MUFcr levels during pregnancy and cognitive problems-inattention, hyperactivity or ADHD index score of symptoms at 8 or 11 years. When results were analyzed from the perspective of a clinical approach, at the age of 11 years, there were significant inverse association between MUFcr and being categorized as a cognitive problems-inattention case. ORs were also indicative of a lower risk, although not significant, for ADHD index at age 11. Sensitivity analyses, taking into consideration quality of family context or the levels of other toxicants during pregnancy showed similar results.ConclusionsHigher levels of MUFcr in pregnant women were associated with a lower risk of cognitive problems-inattention at 11 years. These findings are inconsistent with those from previous studies and indicate the need for other population-based studies to confirm or overturn these results.
Journal of Chemistry ( IF 3.241 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.envres.2023.116716
Social solidarity is essential to large-scale collective action, but the need for solidarity has received little attention from scholars of Earth Systems, sustainability and public health. Now, the need for solidarity requires recognition. We have entered a new planetary epoch – the Anthropocene – in which human-induced global changes are occurring at an unprecedented scale. There are multiple health crises facing humanity – widening inequity, climate change, biodiversity loss, diminishing resources, persistent poverty, armed conflict, large-scale migration, and others. These global challenges are so far-reaching, and call for such extensive, large-scale action, that solidarity is a sine qua non for tackling these challenges. However, the heightened need for solidarity has received little attention in the context of the Anthropocene and, in particular, how it can be created and nurtured has been overlooked. In this commentary, we explore the concept of solidarity from inter-species, intra-generational and inter-generational perspectives. We also propose strategies to enhance solidarity in the Anthropocene.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
2.00 | 16 | Science Citation Index Expanded | Not |
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